Cas no 54955-39-4 (2-(Thiophen-2-yl)propanoic acid)
2-(Thiophen-2-yl)propanoic acid is a heterocyclic carboxylic acid featuring a thiophene ring substituted with a propanoic acid moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The thiophene ring contributes to enhanced electronic properties, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other derivatization reactions. Its well-defined chemical structure ensures consistent reactivity, making it suitable for applications in medicinal chemistry, material science, and agrochemical research. The compound is typically supplied with high purity to meet rigorous synthetic requirements.
54955-39-4 structure
Product Name:2-(Thiophen-2-yl)propanoic acid
CAS No:54955-39-4
MF:C7H8O2S
MW:156.202220916748
MDL:MFCD00800246
CID:373225
PubChem ID:3016922
Update Time:2025-10-19
2-(Thiophen-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(Thiophen-2-yl)propanoic acid
- 2-(2-thienyl)propionic acid
- 2-thiophen-2-ylpropanoic acid
- 2-Thiopheneacetic acid,a-methyl-
- 2-(Thiophen-2-yl)propionic acid
- a-2-Thienylpropionic acid
- a-Methyl-2-thiopheneacetic acid
- 2-(2-Thienyl)propionicacid
- 2-(thien-2-yl)propanoic acid
- (2RS)-2-(THIOPHEN-2-YL)PROPANOIC ACID
- AKOS010590740
- CS-0217690
- alpha-(2-thienyl)propionic acid
- alpha-methyl(2-thienyl)acetic acid
- TIAPROFENIC ACID IMPURITY E [EP IMPURITY]
- KTKWUKAYWFMQSO-UHFFFAOYSA-N
- 2-(Thiophen-2-yl)propanoicacid
- 2-(2-thienyl)-propionic acid
- AT16728
- DTXSID30970303
- UNII-C56O0NUM8M
- .ALPHA.-2-THIENYLPROPIONIC ACID
- C56O0NUM8M
- 2-Thiopheneacetic acid, alpha-methyl-
- 2-(2-THIENYL)PROPANOIC ACID
- EN300-81990
- SCHEMBL3559567
- .ALPHA.-METHYL-2-THIOPHENEACETIC ACID
- 54955-39-4
- 2-TPA
- 2-THIOPHENEACETIC ACID, .ALPHA.-METHYL-
- HS-3123
- DB-346035
-
- MDL： MFCD00800246
- Inchi： 1S/C7H8O2S/c1-5(7(8)9)6-3-2-4-10-6/h2-5H,1H3,(H,8,9)
- InChI Key： KTKWUKAYWFMQSO-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C(C(=O)O)C
Computed Properties
- Exact Mass: 156.02454
- Monoisotopic Mass: 156.025
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65.5A^2
Experimental Properties
- Color/Form: No data available
- Density: 1.263
- Melting Point: Not available
- Boiling Point: 274.6°C at 760 mmHg
- Flash Point: 119.9°C
- Refractive Index: 1.567
- PSA: 37.3
- Vapor Pressure: Not available
2-(Thiophen-2-yl)propanoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Thiophen-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM199395-1g |
2-(thiophen-2-yl)propanoic acid |
54955-39-4 | 95% | 1g |
$832 | 2021-08-05 | |
| Chemenu | CM199395-1g |
2-(thiophen-2-yl)propanoic acid |
54955-39-4 | 95% | 1g |
$832 | 2023-01-19 | |
| Alichem | A169005544-100mg |
2-(Thiophen-2-yl)propanoic acid |
54955-39-4 | 95% | 100mg |
$307.80 | 2023-09-01 | |
| Alichem | A169005544-250mg |
2-(Thiophen-2-yl)propanoic acid |
54955-39-4 | 95% | 250mg |
$392.40 | 2023-09-01 | |
| Alichem | A169005544-1g |
2-(Thiophen-2-yl)propanoic acid |
54955-39-4 | 95% | 1g |
$943.40 | 2023-09-01 | |
| TRC | B587680-10mg |
2-(thiophen-2-yl)propanoic acid |
54955-39-4 | 10mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B587680-50mg |
2-(thiophen-2-yl)propanoic acid |
54955-39-4 | 50mg |
$ 160.00 | 2022-06-01 | ||
| TRC | B587680-100mg |
2-(thiophen-2-yl)propanoic acid |
54955-39-4 | 100mg |
$ 250.00 | 2022-06-01 | ||
| Enamine | EN300-81990-0.05g |
2-(thiophen-2-yl)propanoic acid |
54955-39-4 | 95% | 0.05g |
$149.0 | 2023-09-02 | |
| Enamine | EN300-81990-0.1g |
2-(thiophen-2-yl)propanoic acid |
54955-39-4 | 95% | 0.1g |
$221.0 | 2023-09-02 |
2-(Thiophen-2-yl)propanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:54955-39-4)2-(Thiophen-2-yl)propanoic acid
Order Number:A1088000
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:31
Price ($):1126.0
Email:sales@amadischem.com
2-(Thiophen-2-yl)propanoic acid Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:54955-39-4)2-(Thiophen-2-yl)propanoic acid
Purity:99%
Quantity:1g
Price ($):1126.0